Cas no 2228952-54-1 (2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 2228952-54-1
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 6008520
• PubChem ID: 165662020
• Update Time: 2025-05-26

2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine
• EN300-1927328
• 2228952-54-1
• [2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C12H18BrNO2/c1-12(2,14-3)8-6-7-9(15-4)11(16-5)10(8)13/h6-7,14H,1-5H3
• InChI Key： JMCFBULMIWFQAI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C)(C)NC)OC)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine

Introduction to 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2228952-54-1)

2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine, identified by the CAS number 2228952-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a brominated aromatic ring system coupled with an aliphatic side chain containing an amine functional group. The presence of both bromine and methoxy substituents on the phenyl ring, along with the specific connectivity of the propan-2-yl and methylamine moieties, contributes to its distinct chemical properties and potential biological activities.

The structural motif of 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine makes it a promising candidate for further exploration in drug discovery pipelines. The bromine atom, in particular, is a key feature that often enhances the reactivity of such compounds in various chemical transformations, including cross-coupling reactions that are widely employed in the synthesis of biologically active molecules. Additionally, the dimethoxy groups at the 3 and 4 positions of the phenyl ring introduce steric and electronic effects that can modulate the interactions of this compound with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amine derivatives. These compounds have been investigated for their roles as intermediates in the synthesis of pharmaceutical agents targeting various diseases, including neurological disorders and inflammatory conditions. The specific combination of substituents in 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signal transduction pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the binding interactions between 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine and biological targets such as enzymes or receptors. This approach has been instrumental in identifying novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in multi gram quantities for both research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core, while nucleophilic substitution reactions have been employed to introduce the amine functionalities.

Recent studies have begun to elucidate the biological activity of 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine by examining its interactions with model biological systems. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. Furthermore, its ability to cross the blood-brain barrier has been explored as a potential therapeutic advantage for treating central nervous system disorders.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. CAS No. 2228952-54-1 serves as an essential reference point for researchers who are investigating derivatives of this compound. By having access to well-characterized samples through reliable suppliers, scientists can accelerate their discovery efforts without compromising on purity or consistency.

The future prospects for 2-(2-bromo-3,4-dimethoxyphenyl)propan-2-yl(methyl)amine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative applications for this compound in both therapeutic and diagnostic contexts.